N-Desmethyl Paroxol Hydrochloride
Description
“N-Desmethyl Paroxol Hydrochloride” is a metabolite of Paroxetine . It is an impurity of paroxol, which is an intermediate in the synthesis of Paroxetine, an SSRI/selective serotonin reuptake inhibitor .
Molecular Structure Analysis
The molecular formula of “this compound” is C12 H16 F N O . Cl H . Its molecular weight is 245.72 .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 245.72 . Its molecular formula is C12 H16 F N O . Cl H .Scientific Research Applications
1. Pharmacological Comparisons and Safety Evaluations
Paroxetine hydrochloride and sertraline hydrochloride have been FDA-approved for treating posttraumatic stress disorder (PTSD). However, these pharmacotherapies show only small to moderate effects compared to placebo. On the other hand, MDMA-assisted psychotherapy, under observation, shows substantial improvement over these pharmacotherapies in terms of safety and efficacy, with lower dropout rates compared to paroxetine and sertraline trials (Feduccia et al., 2019).
2. Analytical Methods for Antioxidant Activity
A review on analytical methods for determining antioxidant activity mentions several tests such as ORAC, HORAC, TRAP, and TOSC, based on hydrogen atom transfer. The review indicates that understanding the operations and kinetics of processes involving antioxidants is crucial. This review may provide insights into how similar methodologies could be applied to studying the properties and reactions of N-Desmethyl Paroxol Hydrochloride (Munteanu & Apetrei, 2021).
3. Recovery of Metals using Hydrometallurgy
Deep Eutectic Solvents (DESs) have emerged as new green solvents for the hydrometallurgical recovery of metals from primary and secondary resources. Hydrophilic DESs can replace mineral acids and even reduce water consumption in metal leaching processes, indicating a potential for sustainable and efficient applications. This paper may provide perspectives on the solubility and reactivity aspects of this compound (Zante & Boltoeva, 2020).
properties
IUPAC Name |
[(3S,4R)-4-(4-fluorophenyl)piperidin-3-yl]methanol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FNO.ClH/c13-11-3-1-9(2-4-11)12-5-6-14-7-10(12)8-15;/h1-4,10,12,14-15H,5-8H2;1H/t10-,12-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KIGXYHWSOJVZNA-JGAZGGJJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC(C1C2=CC=C(C=C2)F)CO.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CNC[C@H]([C@@H]1C2=CC=C(C=C2)F)CO.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
220548-73-2 |
Source
|
| Record name | [(3S,4R)-4-(4-Fluorophenyl)-3-piperidinyl]methanol hydrochloride (1:1) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-Boc-(1S)-3-[3-(3-isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-exo-8-azabicyclo[3.2.1]oct-8-yl]-1-phenyl-1-propanamine](/img/structure/B564951.png)
![6-[(3R,4R)-3-(Acetyloxy)-N,4-dimethyl-6-oxo-L-norleucine] Cyclosporin A](/img/no-structure.png)
![5-[(7-Chloro-4-quinolinyl)amino]-2-hydroxybenzaldehyde](/img/structure/B564971.png)
